Cas no 891647-39-5 (4-[3-(aminomethyl)pentan-3-yl]morpholine)

• Product Name: 4-[3-(aminomethyl)pentan-3-yl]morpholine
• CAS No: 891647-39-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• MDL: MFCD05201656
• CID: 4664085
• PubChem ID: 24692881
• Update Time: 2025-05-21

4-[3-(aminomethyl)pentan-3-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(aminomethyl)pentan-3-yl]morpholine
• 4-Morpholineethanamine, β,β-diethyl-

• MDL： MFCD05201656
• Inchi： 1S/C10H22N2O/c1-3-10(4-2,9-11)12-5-7-13-8-6-12/h3-9,11H2,1-2H3
• InChI Key： VEDYQZVDBFQJDW-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(CN)(CC)CC

Additional information on 4-[3-(aminomethyl)pentan-3-yl]morpholine

Research Briefing on 4-[3-(Aminomethyl)pentan-3-yl]morpholine (CAS: 891647-39-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-[3-(aminomethyl)pentan-3-yl]morpholine (CAS: 891647-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine scaffold and aminomethyl functional group, exhibits promising potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in modulating protein-protein interactions, enhancing drug delivery systems, and serving as a key intermediate in the synthesis of bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-[3-(aminomethyl)pentan-3-yl]morpholine as a novel scaffold for designing inhibitors of protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high binding affinity to specific protein targets involved in cancer signaling pathways. The morpholine ring was found to contribute to improved solubility and pharmacokinetic properties, while the aminomethyl group facilitated targeted interactions with key amino acid residues in the protein binding sites.

Another significant application of this compound was reported in a recent ACS Chemical Biology publication, where it was utilized as a linker in antibody-drug conjugates (ADCs). The researchers highlighted the compound's ability to maintain stability under physiological conditions while allowing for efficient drug release at the target site. This property makes 4-[3-(aminomethyl)pentan-3-yl]morpholine particularly valuable in the development of next-generation ADCs with enhanced therapeutic indices.

From a synthetic chemistry perspective, a 2024 Nature Communications paper detailed an innovative catalytic asymmetric synthesis route for this compound. The new methodology achieved excellent enantioselectivity (up to 99% ee) and high yield (92%), addressing previous challenges in obtaining optically pure forms of the molecule. This advancement is particularly important for pharmaceutical applications where chirality often plays a critical role in biological activity.

Recent pharmacokinetic studies have further elucidated the metabolic stability and distribution profile of 4-[3-(aminomethyl)pentan-3-yl]morpholine derivatives. Data presented at the 2024 American Chemical Society National Meeting showed that these compounds exhibit favorable blood-brain barrier penetration properties, suggesting potential applications in central nervous system (CNS) drug development. However, researchers noted that structural modifications might be necessary to optimize clearance rates for specific therapeutic indications.

The safety profile of this compound has also been investigated in recent preclinical studies. While the parent molecule shows good tolerability in animal models, certain derivatives have demonstrated dose-dependent toxicity that appears to be structure-specific. These findings, published in Toxicology and Applied Pharmacology, underscore the importance of careful structural optimization when developing this scaffold for therapeutic applications.

Looking forward, several pharmaceutical companies have included 4-[3-(aminomethyl)pentan-3-yl]morpholine derivatives in their discovery pipelines. Patent applications filed in 2024 reveal novel applications in antiviral therapies, particularly targeting RNA viruses. The compound's ability to interfere with viral replication machinery while maintaining host cell safety makes it a promising candidate for further development in this area.

In conclusion, the growing body of research on 4-[3-(aminomethyl)pentan-3-yl]morpholine (CAS: 891647-39-5) demonstrates its versatility and potential across multiple areas of pharmaceutical research. From its applications in drug discovery to its role in improving drug delivery systems, this compound continues to offer new opportunities for therapeutic innovation. Future research directions likely include further optimization of its pharmacological properties and expansion of its applications to additional disease areas.